4-(3-Chlorophenyl)-5-(1,5-naphthyridin-2-yl)-1,3-thiazol-2-amine

• Molecular Formula: C17H11ClN4S
• Molecular Weight: 338.8 g/mol
• IUPAC Name: 4-(3-chlorophenyl)-5-(1,5-naphthyridin-2-yl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C17H11ClN4S/c18-11-4-1-3-10(9-11)15-16(23-17(19)22-15)14-7-6-12-13(21-14)5-2-8-20-12/h1-9H,(H2,19,22)
• InChI Key: JVXFJMXCRSAZFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=C(SC(=N2)N)C3=NC4=C(C=C3)N=CC=C4

Description

Its molecular formula is C₁₇H₁₁ClN₄S, and it has demonstrated relevance in structural biology, particularly in crystallographic studies of protein-ligand interactions. For example, it forms a complex with Toxoplasma gondii Calmodulin-domain protein kinase 1 (TgCDPK1) at 2.4 Å resolution .

Biological Activity

4-(3-Chlorophenyl)-5-(1,5-naphthyridin-2-yl)-1,3-thiazol-2-amine, also known as GW780159X, is a compound that has garnered attention for its potential biological activities, particularly in the field of cancer therapeutics. This article explores its biological activity, focusing on its mechanisms of action, efficacy in various studies, and potential applications.

• Chemical Formula : C17H11ClN4S
• Molecular Weight : 338.814 g/mol
• Structure : The compound features a thiazole ring fused with naphthyridine and a chlorophenyl group, contributing to its biological activity.

The biological activity of 4-(3-Chlorophenyl)-5-(1,5-naphthyridin-2-yl)-1,3-thiazol-2-amine primarily involves its role as an inhibitor of cyclin-dependent kinases (CDKs). CDKs are crucial for cell cycle regulation, and their dysregulation is often implicated in cancer progression.

Inhibition of CDKs

Research indicates that this compound selectively inhibits CDK2 and CDK9 with IC50 values of 0.36 µM and 1.8 µM respectively. Such inhibition can lead to reduced proliferation of cancer cells by preventing the transition through critical phases of the cell cycle .

Biological Activity in Cancer Models

Several studies have investigated the efficacy of GW780159X in various cancer cell lines:

Cell Line	IC50 (µM)	Effect
HeLa	0.36	Inhibition of proliferation
HCT116	1.8	Induction of apoptosis
A375	Not specified	Cell cycle arrest

In these studies, the compound demonstrated significant antiproliferative effects, particularly in HeLa cells, which are derived from cervical cancer.

Case Studies

• Study on CDK Inhibition : A study published in PubMed Central highlighted the role of GW780159X as a potent inhibitor of CDK2 and CDK9, leading to decreased cell viability in tumor models .
• Apoptosis Induction : Another investigation showed that treatment with GW780159X resulted in increased apoptosis markers in HCT116 cells, suggesting a mechanism involving programmed cell death as a response to CDK inhibition .

Pharmacological Profile

The pharmacological properties of GW780159X suggest it may function as an anticancer agent due to its ability to modulate key signaling pathways involved in cell proliferation and survival. Its selectivity for CDK2 over CDK9 implies potential for reduced side effects compared to less selective inhibitors.

Scientific Research Applications

Based on the search results, here's what is known about the applications of the compound 4-(3-chlorophenyl)-5-(1,5-naphthyridin-2-yl)-1,3-thiazol-2-amine:

Basic Information

• Name: 4-(3-chlorophenyl)-5-(1,5-naphthyridin-2-yl)-1,3-thiazol-2-amine
• Synonym: GW780159X
• Formula: C17 H11 Cl N4 S
• Formula Weight: 338.814 Da
• Formal Charge: 0

Potential Applications

While the provided search results do not offer extensive details regarding specific applications of 4-(3-chlorophenyl)-5-(1,5-naphthyridin-2-yl)-1,3-thiazol-2-amine, the results do point to the potential of related compounds as having:

• Anticancer Activity: Research indicates that 1,3,4-thiadiazole derivatives (a similar compound) have potential antitumor activity and can target uncontrolled DNA replication/cell division, a hallmark of neoplastic diseases . They may also interact with biological targets, including kinases involved in tumorigenesis .
• Herbicidal Activity : 2,3-dihydro[1,3]thiazolo[4,5-b]pyridines, which have a thiazolopyridine scaffold, have demonstrated herbicidal activity against weeds in crops like wheat and corn .

Related Information

• Monoamine Oxidase (MAO) Inhibition: Substituted naphthyridines are being studied as Monoamine Oxidase (MAO) inhibitors .
• Other Activities of Thiadiazoles: Literature surveys have revealed that 1,3,4-thiadiazole derivatives possess various pharmacological activities, including antifungal, antibacterial, anti-inflammatory, analgesic, antileishmanial, antihepatitis B viral, CNS depressant, antioxidant, molluscicidal, antidiabetic, diuretic, antihypertensive, anticonvulsant, and antitubercular activities .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Core Heterocycle Variations

Thiazole vs. Thiadiazole and Triazole Derivatives

• Target Compound: The thiazole core provides a planar, aromatic scaffold conducive to π-π stacking and hydrogen bonding.
• 4-(3-Chlorophenyl)-1,2,3-thiadiazol-5-amine (SH-5702) : Replacing thiazole with thiadiazole introduces an additional nitrogen atom, increasing polarity but reducing aromaticity. This structural change may alter solubility and target selectivity .
• Triazole Derivatives (e.g., TT00) : Compounds like 4-[5-[(1R)-1-[5-(3-Chlorophenyl)-3-isoxazolyl]ethoxy]-4-methyl-4H-1,2,4-triazol-3-yl]pyridine incorporate triazole and isoxazole rings, which are bulkier and may sterically hinder interactions compared to the target’s naphthyridine-thiazole system .

Substituent Effects

Halogen and Functional Group Modifications

• 3-Chlorophenyl Group : Common in the target and analogues (e.g., T129, SH-5702), this substituent enhances lipophilicity and influences hydrophobic interactions .
• Fluorinated Analogues :
  • 5-(4-Chloro-2-fluorobenzyl)-1,3-thiazol-2-amine (CAS: 1493299-70-9) introduces fluorine, which increases electronegativity and metabolic stability but may reduce π-π stacking efficiency compared to the target’s naphthyridine .
  • 5-{[4-Chloro-3-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-amine (CAS: 923732-22-3) adds a trifluoromethyl group, significantly enhancing electron-withdrawing effects and steric bulk .
• Sulfonyl Derivatives : 4-(4-Chlorophenyl)-5-(phenylsulfonyl)-1,3-thiazol-2-amine incorporates a sulfonyl group, improving solubility but introducing steric and electronic effects that may disrupt binding .

Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight	LogP*	Aromatic Rings	Key Functional Groups
Target Compound	C₁₇H₁₁ClN₄S	354.81	~3.5	3	Thiazole, 1,5-naphthyridine
5-(4-Chloro-2-fluorobenzyl)-thiazol-2-amine	C₁₀H₈ClFN₂S	242.70	~2.8	2	Thiazole, fluorobenzyl
4-(3-Chlorophenyl)-1,2,3-thiadiazol-5-amine	C₈H₆ClN₃S	211.67	~2.2	2	Thiadiazole
TT00 (Triazole derivative)	C₂₀H₁₇ClN₆O₂	432.90	~3.0	4	Triazole, isoxazole

*Estimated using fragment-based methods.